Cas no 77994-12-8 (2,5-Diaminopyrimidin-4(3H)-one)

• Product Name: 2,5-Diaminopyrimidin-4(3H)-one
• CAS No: 77994-12-8
• MF: C₄H₆N₄O
• MW: 126.116639614105
• MDL: MFCD18427067
• CID: 551303
• PubChem ID: 14893038
• Update Time: 2025-04-19

2,5-Diaminopyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2,5-Diaminopyrimidin-4(3H)-one
• 4(1H)-Pyrimidinone, 2,5-diamino- (9CI)
• 2,5-diamino-1H-pyrimidin-6-one
• 4(1H)-Pyrimidinone,2,5-diamino-
• 2,5-Diaminopyrimidin-4-ol
• AK149186
• 2,5-Diamino-6-oxypyrimidin
• FCH1110919
• AX8286472
• CS-0045798
• CDA99412
• 77994-12-8
• AKOS022188945
• DS-9140
• A914328
• SCHEMBL4583821
• SCHEMBL12820646
• C76498
• AKOS006351273
• SB57305
• 2,5-Diamino-4(1H)-pyrimidinone
• 4(1H)-PYRIMIDINONE, 2,5-DIAMINO-
• DB-272051
• 2,5-DIAMINO-3H-PYRIMIDIN-4-ONE

• MDL： MFCD18427067
• Inchi： 1S/C4H6N4O/c5-2-1-7-4(6)8-3(2)9/h1H,5H2,(H3,6,7,8,9)
• InChI Key： BUXQSBATTZNERM-UHFFFAOYSA-N
• SMILES： O=C1C(=CN=C(N)N1)N

Computed Properties

• Exact Mass: 126.05428
• Monoisotopic Mass: 126.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.5
• XLogP3: -1.8

Experimental Properties

• PSA: 93.5

2,5-Diaminopyrimidin-4(3H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature